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Compound of Interest

Compound Name: IR-797 chloride

Cat. No.: B15556538 Get Quote

In-Depth Technical Guide: IR-797 Chloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information on the physicochemical properties of IR-797
chloride, a near-infrared (NIR) dye with significant applications in biomedical research and

development.

Physicochemical Data of IR-797 Chloride
The fundamental molecular attributes of IR-797 chloride are summarized below. These values

are essential for accurate experimental design, solution preparation, and data analysis.

Parameter Value Reference(s)

Molecular Formula C₃₁H₃₄Cl₂N₂ [1][2][3]

Molecular Weight 505.53 g/mol [1]

505.52 g/mol [2]

CAS Number 110992-55-7 [1][2][3]

Core Properties Visualization
The following diagram illustrates the direct relationship between the chemical compound and

its fundamental molecular identifiers.
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Core molecular properties of IR-797 chloride.

Experimental Protocols
Due to the proprietary nature of specific experimental protocols and the vast range of

applications for IR-797 chloride, this guide does not provide detailed, step-by-step

experimental methodologies. Researchers should refer to peer-reviewed literature for protocols

specific to their application of interest, such as in photodynamic therapy, in vivo imaging, or as

a laser dye. Key experimental parameters to consider when developing protocols include

solvent selection (methanol is commonly used), concentration, and excitation/emission

wavelengths (λmax is approximately 797 nm in methanol).

Signaling Pathways and Workflows
The utility of IR-797 chloride primarily lies in its properties as a fluorescent dye and

photosensitizer rather than its direct involvement in specific biological signaling pathways. Its

application in research often involves conjugation to targeting moieties (e.g., antibodies,

peptides) to visualize or ablate specific cell populations or tissues.

The generalized experimental workflow for using IR-797 chloride in targeted imaging is

depicted below.
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Generalized workflow for targeted NIR imaging.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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